Cas no 1391526-56-9 (methyl (3S)-3-amino-3-(3-bromofuran-2-yl)propanoate)

• Product Name: methyl (3S)-3-amino-3-(3-bromofuran-2-yl)propanoate
• CAS No: 1391526-56-9
• MF: C₈H₁₀BrNO₃
• MW: 248.07390165329
• CID: 6237935
• PubChem ID: 103719188
• Update Time: 2025-06-24

methyl (3S)-3-amino-3-(3-bromofuran-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3S)-3-amino-3-(3-bromofuran-2-yl)propanoate
• EN300-1285946
• 1391526-56-9

• Inchi： 1S/C8H10BrNO3/c1-12-7(11)4-6(10)8-5(9)2-3-13-8/h2-3,6H,4,10H2,1H3/t6-/m0/s1
• InChI Key： CMHUSRHHMRVUMK-LURJTMIESA-N
• SMILES： BrC1C=COC=1[C@H](CC(=O)OC)N

Computed Properties

• Exact Mass: 246.98441g/mol
• Monoisotopic Mass: 246.98441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 65.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl (3S)-3-amino-3-(3-bromofuran-2-yl)propanoate

Introduction to Methyl (3S)-3-Amino-3-(3-Bromofuran-2-yl)Propanoate (CAS No. 1391526-56-9)

Methyl (3S)-3-amino-3-(3-bromofuran-2-yl)propanoate, with the CAS registry number 1391526-56-9, is a structurally complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of amino acid esters, specifically featuring a methyl ester group attached to an amino acid derivative. The presence of the furan ring with a bromo substituent introduces unique electronic and steric properties, making it a valuable molecule for exploring biological activities and drug design.

The molecular structure of methyl (3S)-3-amino-3-(3-bromofuran-2-yl)propanoate is characterized by a central propanoate backbone, where the middle carbon is substituted with both an amino group and a bromofuran moiety. The stereochemistry at the chiral center (denoted by the S configuration) plays a critical role in determining the compound's pharmacokinetic properties and interactions with biological targets. Recent studies have highlighted the importance of stereochemistry in optimizing drug efficacy and minimizing off-target effects, underscoring the significance of this compound in enantioselective drug development.

Recent advancements in synthetic methodologies have enabled efficient synthesis of methyl (3S)-3-amino-3-(3-bromofuran-2-yl)propanoate, leveraging asymmetric catalysis and convergent synthesis strategies. These approaches not only enhance yield and purity but also facilitate scalability for potential therapeutic applications. The incorporation of bromine in the furan ring imparts distinct electronic characteristics, which can be exploited for modulating bioavailability and receptor binding affinity.

From a biological standpoint, methyl (3S)-3-amino-3-(3-bromofuran-2-yl)propanoate has demonstrated promising activity in preclinical models, particularly in modulating enzyme activity and receptor signaling pathways. For instance, studies have shown its potential as an inhibitor of certain kinases involved in oncogenic pathways, making it a candidate for anticancer drug development. Additionally, its ability to cross the blood-brain barrier suggests potential applications in neurodegenerative diseases.

The development of methyl (3S)-3-amino-3-(bromofuran) derivatives has also been explored for their role as prodrugs or delivery agents in targeted therapy. By incorporating functional groups that respond to specific physiological conditions, these compounds can be designed to release active pharmacophores at desired sites, enhancing therapeutic efficacy while reducing systemic toxicity.

In terms of structural elucidation and characterization, modern analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been instrumental in confirming the stereochemistry and purity of methyl (3S)-3-amino-propanoate derivatives. These tools provide critical insights into molecular interactions and conformational dynamics, which are essential for rational drug design.

Looking ahead, ongoing research is focused on optimizing the pharmacokinetic profile of methyl (S)-amino-propanoate derivatives through structural modifications. This includes exploring alternative substituents on the furan ring or modifying the ester group to improve solubility and metabolic stability. Collaborative efforts between academic institutions and pharmaceutical companies are driving these innovations, paving the way for novel therapeutic interventions.

In conclusion, methyl (3S)-3-amino-3-(bromofuran) propanoate represents a compelling molecule at the intersection of organic synthesis and medicinal chemistry. Its unique structure, coupled with recent advancements in synthesis and biological evaluation, positions it as a promising candidate for addressing unmet medical needs. Continued research into its properties will undoubtedly unlock new opportunities for drug discovery and development.